Cas no 84014-82-4 (3-Bromo-1,5-difluoro-1,1,3,5,5-pentanitropentane)

• Product name: 3-Bromo-1,5-difluoro-1,1,3,5,5-pentanitropentane
• CAS No: 84014-82-4
• MF: C₅H₄N₅O₁₀F₂Br
• MW: 412.014
• CID: 2804799
• PubChem ID: 12809741

3-Bromo-1,5-difluoro-1,1,3,5,5-pentanitropentane Chemical and Physical Properties

Names and Identifiers

• 3-Bromo-1,5-difluoro-1,1,3,5,5-pentanitropentane
• 84014-82-4
• DTXSID80510435
• DTXCID90461242

• Inchi： InChI=1S/C5H4BrF2N5O10/c6-3(9(14)15,1-4(7,10(16)17)11(18)19)2-5(8,12(20)21)13(22)23/h1-2H2
• InChI Key： PCIVLFOSTNRTQJ-UHFFFAOYSA-N

Computed Properties

• Exact Mass: 410.91096Da
• Monoisotopic Mass: 410.91096Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 12
• Heavy Atom Count: 23
• Rotatable Bond Count: 4
• Complexity: 488
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 229Ų